N-(4-(2-((2-(methylthio)phenyl)amino)-2-oxoethyl)thiazol-2-yl)-6-oxo-1,6-dihydropyridine-3-carboxamide

• IUPAC Name: N-[4-[2-(2-methylsulfanylanilino)-2-oxoethyl]-1,3-thiazol-2-yl]-6-oxo-1H-pyridine-3-carboxamide
• InChI: InChI=1S/C18H16N4O3S2/c1-26-14-5-3-2-4-13(14)21-16(24)8-12-10-27-18(20-12)22-17(25)11-6-7-15(23)19-9-11/h2-7,9-10H,8H2,1H3,(H,19,23)(H,21,24)(H,20,22,25)
• InChI Key: KZXINXIXKNUPSU-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC=C1NC(=O)CC2=CSC(=N2)NC(=O)C3=CNC(=O)C=C3
• Molecular Formula: C18H16N4O3S2
• Molecular Weight: 400.5 g/mol

Description

Thiazole is a good pharmacophore nucleus due to its various pharmaceutical applications. Its derivatives have a wide range of biological activities such as antioxidant, analgesic, and antimicrobial including antibacterial, antifungal, antimalarial, anticancer, antiallergic, antihypertensive, anti-inflammatory, and antipsychotic.

Synthesis Analysis

While specific synthesis methods for the requested compound were not found, similar compounds have been synthesized. For instance, N - (4- (4- (methylsulfonyl)phenyl)-5-phenylthiazol-2-yl)benzenesulfonamide derivatives have been synthesized that combine thiazole and sulfonamide, groups with known antibacterial activity.

Molecular Structure Analysis

The molecular structures of similar synthesized derivatives were confirmed by their physicochemical properties and spectroanalytical data (NMR, IR and elemental).

Scientific Research Applications

• Alternative Products in Chemical Reactions :

  • The compound has been identified as an alternative product in the one-pot cyclocondensation of benzylidenemalononitrile, N-methyl-2-thiocarbamoylacetamide, piperidine, and ω-bromoacetophenone (Krauze et al., 2007).

• Efficient Synthesis Routes :

  • A study reported an efficient route to synthesize similar thiazole compounds via chemoselective thionation-cyclization of functionalized enamides (Kumar et al., 2013).

• Synthesis of Fused Polyheterocyclic Systems :

  • Research has shown the potential of similar compounds as synthons for the synthesis of pyridothienopyrimidines and pyridothienopyrimidobenzimidazoles, as well as related fused polyheterocyclic systems (Bakhite et al., 2005).

• Microwave-Assisted Synthesis :

  • A study on the microwave-assisted synthesis of similar compounds revealed significant antibacterial and antifungal activities, showcasing their potential in medical applications (Raval et al., 2012).

• Synthesis of Isothiazolopyridines and Pyridothiazines :

  • Research has been conducted on synthesizing isothiazolopyridines and pyridothiazines using both conventional and modern microwave techniques, highlighting their valuable biological activities (Youssef et al., 2012).

• Transformation into Various Derivatives :

  • A study demonstrated the transformation of ethyl 4-[1-(dimethylamino)-3-ethoxy-3-oxoprop-1-en-2-yl]-2-[(dimethylamino)methylideneamino]thiazole-5-carboxylate into thiazolo[5,4-c]pyridine derivatives (Albreht et al., 2009).

• Antimicrobial Activity of Derivatives :

  • The synthesis of derivatives of thiadiazolopyrimidine exhibited notable antimicrobial activity, suggesting potential pharmaceutical applications (Angulwar et al., 2019).